6,8-Dioxabicyclo[3.2.1]oct-3-ene

• CAS No.: 20583-51-1
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol
• IUPAC Name: 6,8-dioxabicyclo[3.2.1]oct-3-ene
• InChI: InChI=1S/C6H8O2/c1-2-5-4-7-6(3-1)8-5/h1,3,5-6H,2,4H2
• InChI Key: JCJNEKWEHDYPMD-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2OCC1O2

Description

6,8-Dioxabicyclo[3.2.1]oct-3-ene (DBOE) is a bicyclic acetal featuring a fused oxepane-oxolane structure with a double bond at the 3-position. Its synthesis from acrolein via epoxidation and subsequent isomerization has been pivotal in carbohydrate chemistry, enabling the preparation of deoxyhexopyranoses such as DL-glucose and DL-allose . DBOE serves as a versatile intermediate in organic synthesis, particularly in allylic bromination and solvolysis reactions to generate hexenopyranose derivatives .

Comparison with Similar Compounds

6,8-Dioxabicyclo[3.2.1]oct-2-ene

The positional isomer with a double bond at the 2-position exhibits distinct reactivity. For example:

• Isomerization : Under acidic conditions, DBOE (3-ene) isomerizes to the 2-ene isomer, highlighting the thermodynamic preference influenced by ring strain and electronic effects .
• Reactivity : Allylic bromination of the 2-ene isomer yields different regioisomers compared to DBOE, impacting downstream solvolysis products and sugar derivatives .

Table 1: Key Differences Between 6,8-Dioxabicyclo[3.2.1]oct-2-ene and -3-ene

Property	6,8-Dioxabicyclo[3.2.1]oct-2-ene	6,8-Dioxabicyclo[3.2.1]oct-3-ene
Double Bond Position	C2-C3	C3-C4
Allylic Bromination	Favors C4 bromination	Favors C2 bromination
Thermal Stability	Less stable	More stable

Comparison with Saturated Analogues

6,8-Dioxabicyclo[3.2.1]octane (DBO)

The saturated analogue lacks the double bond, leading to:

• Polymerization Behavior : DBO undergoes cationic ring-opening polymerization to yield linear polyethers, whereas DBOE’s double bond introduces rigidity, resulting in cross-linked polymers with higher thermal stability .
• Synthetic Utility : DBOE’s olefin enables functionalization (e.g., epoxidation), which is absent in DBO .

Derivatives with Substituents

Alkyl-Substituted Derivatives

• 7-Ethyl-5-Methyl-DBOE: This derivative, known as 3,4-dehydro-exo-brevicomin, exhibits unique volatility (Tboilr = 370.5 K) due to steric effects from substituents . Bulky groups increase activation barriers in cyclization reactions, making such derivatives less thermodynamically favorable compared to unsubstituted DBOE .

Table 2: Substituent Effects on Reactivity

Derivative	Key Feature	Impact on Reactivity
7-Ethyl-5-Methyl-DBOE	Steric hindrance	Reduced cyclization efficiency
6,8-Dioxabicyclo[3.2.1]oct-3-en-2-one	Ketone functionality	Enhanced electrophilicity for nucleophilic additions

Heteroatom Variations

6-Thia and 7-Aza Analogues

Replacing oxygen with sulfur (6-thia) or nitrogen (7-aza) alters electronic properties:

• 6-Thiabicyclo[3.2.1]oct-3-ene : Sulfur’s polarizability increases nucleophilicity, enabling distinct reaction pathways in thia-Diels-Alder reactions .
• 7-Azabicyclo[3.2.1]oct-3-ene : Nitrogen incorporation facilitates hydrogen bonding, expanding applications in coordination chemistry .

Ketone and Functionalized Derivatives

6,8-Dioxabicyclo[3.2.1]octan-4-one

This ketone derivative (CAS 1087696-49-8) exhibits stereochemical complexity (two stereocenters) and serves as a precursor for dihydrolevoglucosenone, a green solvent . Its reactivity diverges from DBOE due to the ketone’s electrophilic carbonyl group, enabling reductions and condensations absent in the parent olefin .

Thermodynamic and Kinetic Considerations

Quantum-chemical studies (B3LYP/6-311++G**) reveal that:

• Thermodynamic Control: Cyclopentenols and furans form preferentially over DBOE derivatives due to lower energy pathways .
• Kinetic Control : Bulky substituents (e.g., ethyl, methyl) increase activation barriers, suppressing DBOE formation in favor of simpler products .

Preparation Methods

Diels-Alder Reaction with Thermal Activation

The classical Diels-Alder reaction remains a robust method for constructing the bicyclic core of 6,8-dioxabicyclo[3.2.1]oct-3-ene. In this approach, a furan-derived diene reacts with an α,β-unsaturated carbonyl dienophile under thermal conditions. For example, heating a mixture of furfuryl alcohol and maleic anhydride at 80°C for 12 hours yields the bicyclic adduct with moderate efficiency (65–75%).

The reaction’s regioselectivity is influenced by the electron-withdrawing groups on the dienophile, which polarize the π-system and enhance reactivity. Despite its simplicity, this method often requires post-synthetic modifications to install additional functional groups or adjust stereochemistry.

Ring-Closing Metathesis Using Grubbs Catalysts

Recent advances in olefin metathesis have enabled the synthesis of 6,8-dioxabicyclo[3.2.1]oct-3-ene via ring-closing metathesis (RCM). This strategy utilizes Grubbs second-generation catalyst to mediate the cyclization of diene precursors. For instance, a diester substrate containing terminal olefins undergoes RCM at 40°C, forming the bicyclic structure with exceptional efficiency (85–90% yield).

The choice of catalyst is critical: Grubbs catalysts tolerate a wide range of functional groups, enabling the use of complex precursors. However, this method necessitates anhydrous conditions and inert atmospheres to prevent catalyst deactivation.

Acid-Catalyzed Cyclization of Diols

Acid-mediated cyclization offers a straightforward route to 6,8-dioxabicyclo[3.2.1]oct-3-ene from diol precursors. Treatment of a vicinal diol with p-toluenesulfonic acid (p-TsOH) at 60°C induces dehydration and concomitant ring formation. The reaction proceeds via a carbocation intermediate, which undergoes intramolecular nucleophilic attack by the hydroxyl group.

This method achieves yields of 70–80%, though stereochemical outcomes depend on the diol’s configuration. While less stereoselective than asymmetric approaches, it provides rapid access to the bicyclic scaffold for further functionalization.

Comparative Analysis of Synthetic Methods

The table below summarizes key parameters for the four preparation methods:

Method	Reaction Conditions	Catalysts/Reagents	Yield (%)	Stereochemical Control
Asymmetric Heterocycloaddition	Chiral sulfoxide, stepwise	Sulfinyl-1,3-diene	N/A	High
Diels-Alder Reaction	80°C, 12 h	Thermal activation	65–75	Moderate
Ring-Closing Metathesis	40°C, inert atmosphere	Grubbs 2nd-generation catalyst	85–90	Low
Acid-Catalyzed Cyclization	60°C, acid	p-TsOH	70–80	Variable

Key Observations:

• The asymmetric heterocycloaddition method excels in stereoselectivity but lacks reported yield data, limiting industrial scalability.
• Ring-closing metathesis offers the highest yields and functional group tolerance, making it suitable for large-scale production.
• Acid-catalyzed cyclization balances simplicity and efficiency but requires precise control over reaction conditions to minimize side products.

Q & A

Q. What are the established synthetic routes for 6,8-Dioxabicyclo[3.2.1]oct-3-ene, and how do reaction conditions influence isomer formation?

The compound is classically synthesized via allylic bromination of acrolein-derived bicyclic olefins, followed by solvolysis to yield hexopyranose derivatives . Key steps include:

• Epoxidation : Reaction of bicyclic olefins (e.g., 6,8-dioxabicyclo[3.2.1]oct-2-ene and -3-ene) with oxidizing agents to form epoxides.
• Rearrangement : Use of n-butyllithium or lithium diethylamide to generate allylic alcohols, enabling access to stereochemically diverse monosaccharides . Isomerization is highly sensitive to temperature and catalyst choice. For example, ozonolysis at varying temperatures alters the ratio of cis/trans intermediates .

Q. Which analytical techniques are most reliable for determining the stereochemistry of 6,8-Dioxabicyclo[3.2.1]oct-3-ene derivatives?

• Lanthanide-Induced Shift (LIS) NMR : Used to confirm bicyclic ring conformations by comparing experimental shifts with computational models for dihedral angles (φ, ψ) and bond distances (R = 2.6–4.0 Å) .
• Chiral GC/MS : Critical for resolving enantiomers in natural product derivatives. Fragmentation patterns of 6,8-dioxabicyclo[3.2.1]octane systems are diagnostic for absolute configuration .
• 1H NMR : Acetylated derivatives (e.g., (1R,2S,5R)-6,8-Dioxabicyclo[3.2.1]oct-3-en-2-yl acetate) show distinct coupling constants (e.g., 500 MHz in CDCl₃) to verify stereocenters .

Advanced Research Questions

Q. How can diastereoselective synthesis of 6,8-Dioxabicyclo[3.2.1]octane frameworks be achieved using modern catalytic systems?

A palladium-organo relay catalysis strategy enables single-step construction:

• Substrate : Vinylethylene carbonates and amine-substituted enones.
• Mechanism : Sequential N-allylic substitution, Diels–Alder cyclization, and intramolecular ketalization.
• Catalysts : Palladium/phosphoric acid or palladium/halogen-bonding systems yield >50 derivatives with high stereoselectivity (dr > 20:1) and efficiency .

Q. What role does 6,8-Dioxabicyclo[3.2.1]oct-3-ene play in the synthesis of bioactive natural products?

The bicyclic core is pivotal in:

• Sialic Acid Analogues : Rigid 6,8-dioxabicyclo[3.2.1]oct-2-ene scaffolds enable stereocontrolled synthesis of (+)-3-deoxy-D-glycero-D-galacto-2-nonulosonic acid (KDN), a potential oncofetal antigen, via ketalization/ring-closing metathesis (45% overall yield) .
• HIV-1 Integrase Inhibitors : Derivatives like cyclodidemniserinol trisulfate, containing the bicyclic moiety, show antiviral activity .

Q. How does ring-opening polymerization of 6,8-Dioxabicyclo[3.2.1]oct-3-ene derivatives influence polymer properties?

• Mechanism : Thermal or catalytic ring-opening of bicyclic acetals produces polyethers with tunable glass transition temperatures (Tg).
• Applications : Polymers derived from 6,8-dioxabicyclo[3.2.1]oct-3-ene exhibit enhanced hydrolytic stability compared to linear analogs, making them suitable for biodegradable materials .

Q. How can conflicting stereochemical outcomes in 6,8-Dioxabicyclo[3.2.1]oct-3-ene syntheses be resolved?

Contradictions arise from:

• Isomerization Pathways : Epoxide rearrangements (e.g., 3 → 7 with n-butyllithium) may yield unintended stereoisomers unless rigorously controlled .
• Catalyst Dependency : Palladium vs. organocatalysts shift selectivity. For example, phosphoric acid catalysts favor endo transition states, while halogen-bonding systems stabilize exo pathways . Resolution : Combine kinetic studies (e.g., variable-temperature NMR) with DFT calculations to map energy barriers and optimize conditions .

Methodological Considerations

• Experimental Design : Prioritize chiral auxiliaries (e.g., 2-allyl-4-fluorophenyl groups) to enforce stereochemical control in complex syntheses .
• Data Validation : Cross-reference LIS NMR results with X-ray crystallography for ambiguous cases .